Cas no 34293-02-2 (1-ethyl-8-methoxy-9H-beta-carboline)

1-ethyl-8-methoxy-9H-beta-carboline structure
34293-02-2 structure
Product name:1-ethyl-8-methoxy-9H-beta-carboline
CAS No:34293-02-2
MF:C14H14N2O
MW:226.273763179779
CID:2072896

1-ethyl-8-methoxy-9H-beta-carboline Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-8-methoxy-9H-beta-carboline
    • 1-Ethyl-8-methoxy-beta-carbolin
    • 1-ethyl-8-methoxy-beta-carboline
    • Inchi: InChI=1S/C14H14N2O/c1-3-11-13-10(7-8-15-11)9-5-4-6-12(17-2)14(9)16-13/h4-8,16H,3H2,1-2H3
    • InChI Key: XOBFACUQMALBEU-UHFFFAOYSA-N
    • SMILES: CCc1nccc2c3cccc(OC)c3[nH]c12

Computed Properties

  • Exact Mass: 226.111
  • Monoisotopic Mass: 226.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9A^2

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